Cas no 2680840-21-3 (benzyl N-(3-cyano-1-phenylpropyl)carbamate)

• Product Name: benzyl N-(3-cyano-1-phenylpropyl)carbamate
• CAS No: 2680840-21-3
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 5636328
• PubChem ID: 165926094
• Update Time: 2025-07-23

benzyl N-(3-cyano-1-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-cyano-1-phenylpropyl)carbamate
• EN300-28289124
• 2680840-21-3

• Inchi： 1S/C18H18N2O2/c19-13-7-12-17(16-10-5-2-6-11-16)20-18(21)22-14-15-8-3-1-4-9-15/h1-6,8-11,17H,7,12,14H2,(H,20,21)
• InChI Key： ZNUJECYJVQRPBV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C1C=CC=CC=1)CCC#N)=O

Computed Properties

• Exact Mass: 294.136827821g/mol
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(3-cyano-1-phenylpropyl)carbamate

Professional Introduction to Benzyl N-(3-cyano-1-phenylpropyl)carbamate (CAS No. 2680840-21-3)

Benzyl N-(3-cyano-1-phenylpropyl)carbamate, with the chemical formula C₁₈H₁₇N₂O₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2680840-21-3, has garnered attention due to its versatile applications in the development of novel therapeutic agents and mechanistic studies. The structural integrity of this molecule, featuring a benzyl group, a carbamate moiety, and a 3-cyano-1-phenylpropyl side chain, positions it as a valuable intermediate in synthetic chemistry.

The benzyl group in Benzyl N-(3-cyano-1-phenylpropyl)carbamate contributes to the compound's solubility and stability, making it an ideal candidate for further functionalization in drug design. The carbamate functional group is particularly noteworthy, as it is commonly employed in the synthesis of protease inhibitors and other bioactive molecules. Recent studies have highlighted the importance of carbamate derivatives in modulating enzyme activity, particularly in the context of inflammation and neurodegenerative diseases.

The 3-cyano-1-phenylpropyl side chain adds another layer of complexity to Benzyl N-(3-cyano-1-phenylpropyl)carbamate, offering opportunities for diverse chemical transformations. This moiety has been investigated for its potential role in enhancing binding affinity and selectivity in drug-target interactions. For instance, modifications involving the cyano group have shown promise in improving the pharmacokinetic properties of small-molecule drugs. The phenyl ring further contributes to the compound's interactability with biological targets, making it a compelling scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel carbamate-based drugs due to their favorable pharmacological profiles. Benzyl N-(3-cyano-1-phenylpropyl)carbamate has been explored as a precursor in the synthesis of compounds targeting various therapeutic areas. Notably, its derivatives have been investigated for their potential in treating metabolic disorders and cancer. The compound's ability to undergo selective modifications has made it a cornerstone in the development of targeted therapies.

The synthesis of Benzyl N-(3-cyano-1-phenylpropyl)carbamate involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the formation of the carbamate bond through nucleophilic substitution or condensation reactions. Subsequent functionalization of the 3-cyano-1-phenylpropyl side chain allows for further diversification of the molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.

The applications of Benzyl N-(3-cyano-1-phenylpropyl)carbamate extend beyond pharmaceuticals into materials science and agrochemicals. Its structural features make it a suitable candidate for developing novel polymers and specialty chemicals. In agrochemicals, derivatives of this compound have shown potential as bioactive agents against pests and pathogens. The versatility of this molecule underscores its importance as a building block in synthetic chemistry.

Recent advancements in computational chemistry have further illuminated the potential of Benzyl N-(3-cyano-1-phenylpropyl)carbamate in drug discovery. Molecular modeling studies have predicted its interactions with various biological targets, providing insights into its mechanism of action. These computational approaches have accelerated the design process by allowing virtual screening of derivatives with enhanced potency and selectivity. Such innovations are pivotal in meeting the growing demand for personalized medicine.

The environmental impact of synthesizing and utilizing Benzyl N-(3-cyano-1-phenylpropyl)carbamate is also a critical consideration. Efforts are underway to develop greener synthetic routes that minimize waste and energy consumption. Catalytic processes and solvent-free reactions are being explored to enhance sustainability without compromising efficiency. These initiatives align with global efforts to promote green chemistry principles across industries.

In conclusion, Benzyl N-(3-cyano-1-phenylpropyl)carbamate (CAS No. 2680840-21-3) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features offer numerous opportunities for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly vital role in addressing complex challenges in medicine and industry.